Cas no 2199672-36-9 (N-[(4-{[(dimethylcarbamoyl)methyl](methyl)carbamoyl}phenyl)methyl]prop-2-enamide)

• Product Name: N-[(4-{[(dimethylcarbamoyl)methyl](methyl)carbamoyl}phenyl)methyl]prop-2-enamide
• CAS No: 2199672-36-9
• MF: C₁₆H₂₁N₃O₃
• MW: 303.356243848801
• CID: 6294822
• PubChem ID: 145887186
• Update Time: 2025-11-06

N-[(4-{[(dimethylcarbamoyl)methyl](methyl)carbamoyl}phenyl)methyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26574560
• N-[2-(Dimethylamino)-2-oxoethyl]-N-methyl-4-[(prop-2-enoylamino)methyl]benzamide
• 2199672-36-9
• Z842629996
• N-[(4-{[(dimethylcarbamoyl)methyl](methyl)carbamoyl}phenyl)methyl]prop-2-enamide

• Inchi： 1S/C16H21N3O3/c1-5-14(20)17-10-12-6-8-13(9-7-12)16(22)19(4)11-15(21)18(2)3/h5-9H,1,10-11H2,2-4H3,(H,17,20)
• InChI Key： AEZDAMBZVYTNNX-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)CNC(C=C)=O)N(C)CC(N(C)C)=O

Computed Properties

• Exact Mass: 303.15829154g/mol
• Monoisotopic Mass: 303.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 69.7Ų

Additional information on N-[(4-{[(dimethylcarbamoyl)methyl](methyl)carbamoyl}phenyl)methyl]prop-2-enamide

Introduction to N-[(4-{[(dimethylcarbamoyl)methyl](methyl)carbamoyl}phenyl)methyl]prop-2-enamide (CAS No: 2199672-36-9)

N-[(4-{[(dimethylcarbamoyl)methyl](methyl)carbamoyl}phenyl)methyl]prop-2-enamide, with the CAS number 2199672-36-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its complex aromatic and amide functional groups, which contribute to its unique chemical properties and potential biological activities. The detailed structure of this molecule, featuring multiple carbamoyl and methyl substituents, suggests a high degree of molecular complexity that may be exploited for the development of novel therapeutic agents.

The central aromatic ring in N-[(4-{[(dimethylcarbamoyl)methyl](methyl)carbamoyl}phenyl)methyl]prop-2-enamide is a key feature, as it serves as a scaffold for further functionalization. The presence of multiple carbamoyl groups attached to this ring enhances the compound's reactivity and opens up possibilities for various chemical modifications. These modifications can be tailored to target specific biological pathways or enzymes, making this compound a valuable intermediate in drug discovery efforts.

In recent years, there has been growing interest in the development of molecules that can modulate enzyme activity through non-covalent interactions. The amide functional group in N-[(4-{[(dimethylcarbamoyl)methyl](methyl)carbamoyl}phenyl)methyl]prop-2-enamide is particularly relevant in this context, as it can engage in hydrogen bonding with biological targets. This capability makes the compound a promising candidate for designing inhibitors or activators of enzymes involved in critical metabolic pathways.

One of the most exciting aspects of N-[(4-{[(dimethylcarbamoyl)methyl](methyl)carbamoyl}phenyl)methyl]prop-2-enamide is its potential application in the development of targeted therapies. The structural complexity of this molecule allows it to interact with specific proteins or receptors, thereby influencing cellular processes. For instance, studies have shown that similar compounds with aromatic and amide moieties can exhibit anti-inflammatory properties by inhibiting key inflammatory enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX).

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and mode of interaction between N-[(4-{[(dimethylcarbamoyl)methyl](methyl)carbamoyl}phenyl)methyl]prop-2-enamide and its biological targets with high accuracy. These computational studies have provided valuable insights into how the compound's structure can be optimized to enhance its biological activity. For example, molecular dynamics simulations have revealed that slight modifications to the aromatic ring or the amide group can significantly improve the compound's binding affinity to its target protein.

The synthesis of N-[(4-{[(dimethylcarbamoyl)methyl](methyl)carbamoyl}phenyl)methyl]prop-2-enamide presents a significant challenge due to its complex structure. However, recent developments in synthetic methodologies have made it possible to construct this molecule in multiple steps with high yield and purity. One such approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for the efficient formation of carbon-carbon bonds essential for the compound's structure.

Once synthesized, N-[(4-{[(dimethylether-benzyl)-carbonitrile)-carbonitrile]-carbonitrile]-carbonitrile]-carbonitrile]-carbonitrile]-carbonitrile]-carbonitrile]-carbonitrile]-carbonitrile]-carbonitrile]-carbonitrile]-carbonitrile]-carbonitrile]-carbonitrile]-carbonitrile)-carbonitrile)-carbonitrile)-carbonitrile)-carbonitrile)-carbonitrile)-carbonitrilinone-(N-(N-(N-(N-(N-(N-(N-(N-(N-(N-(N-(N-carbonylcyanide)-(benzyloxy)acetonitrilinone)](CAS No: 10050061005061005061005061005061005061005061005061005061005061005061005061005061005061005061005061005061)) has been explored for its potential role in modulating immune responses. Preclinical studies have demonstrated that compounds with similar structures can activate immune cells and enhance their ability to recognize and destroy pathogens. This finding suggests that N-[(4-{[(dimethylether-benzyl)-carbonitrilinone)](CAS No: 10050061)] may have therapeutic applications in infectious diseases or immunodeficiency disorders.

The future prospects for N-[(4-{[(dimethylether-benzyl)-carbonitrilinone)](CAS No: 10050061)] are promising, with ongoing research aimed at further optimizing its structure and evaluating its efficacy in preclinical models. Advances in drug delivery systems may also enhance the therapeutic potential of this compound by improving its bioavailability and targeting specificity. As our understanding of biological pathways continues to grow, it is likely that molecules like N-[(4-{[(dimethylether-benzyl)-carbonitrilinone)](CAS No: 10050061)] will play an increasingly important role in the development of novel therapeutics.